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Compound of Interest

Compound Name: Tetrakis(dimethylsiloxy)silane

Cat. No.: B1631252 Get Quote

In-Depth Technical Guide:
Tetrakis(dimethylsiloxy)silane
This technical guide provides a comprehensive overview of the core physicochemical

properties of Tetrakis(dimethylsiloxy)silane, tailored for researchers, scientists, and

professionals in drug development and materials science. This document summarizes key

molecular data and outlines its application as a crosslinking agent.

Core Molecular Data
Tetrakis(dimethylsiloxy)silane is a versatile organosilicon compound. There is some

discrepancy in the literature and commercial sources regarding its precise molecular formula

and weight, which likely stems from the distinction between the fully methylated compound and

the hydride version. The two commonly cited structures are presented below. The name

"Tetrakis(dimethylsiloxy)silane" most accurately describes the structure without Si-H bonds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1631252?utm_src=pdf-interest
https://www.benchchem.com/product/b1631252?utm_src=pdf-body
https://www.benchchem.com/product/b1631252?utm_src=pdf-body
https://www.benchchem.com/product/b1631252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value (Structure 1) Value (Structure 2)

IUPAC Name Tetrakis(dimethylsiloxy)silane Tetrakis(dimethylsilyloxy)silane

Synonyms
Tetrakis(dimethylsilyl)

Orthosilicate

3,3-

Bis(dimethylsilyloxy)-1,1,5,5-

tetramethyltrisiloxane

Molecular Formula C₈H₂₄O₄Si₅[1][2] C₈H₂₈O₄Si₅[3][4][5][6]

Molecular Weight 324.70 g/mol [1][2] 328.73 g/mol [3][5]

CAS Number 17082-47-2[1][2][3][4][5][6] 17082-47-2[3][4][5][6]

The structure corresponding to C₈H₂₈O₄Si₅ contains Si-H bonds, which makes the compound

suitable for use as a mild and selective reducing agent in organic synthesis.[3] The C₈H₂₄O₄Si₅

structure is a fully oxidized silicate core.

Applications in Material Science: Crosslinking
Agent
Tetrakis(dimethylsiloxy)silane and similar silane compounds are primarily utilized as

crosslinking agents, particularly for silicone polymers (e.g., vinyl-functional silicones) and other

polymers like polyethylene.[7] This process significantly enhances the material's thermal

stability, mechanical strength, and chemical resistance.

General Experimental Protocol: Silane Crosslinking of
Polymers
While specific protocols vary depending on the polymer and desired properties, the general

methodology for silane crosslinking involves a two-step process: grafting and moisture curing.

Grafting: A vinyl-functional silane is grafted onto the polymer backbone. This is typically

achieved in an extruder in the presence of a small amount of peroxide initiator. The polymer,

silane, and peroxide are melt-blended, causing the silane to covalently bond to the polymer

chains. The resulting grafted polymer is still a thermoplastic and can be molded or shaped.
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Moisture Curing (Crosslinking): The grafted polymer is then exposed to moisture (e.g., in a

water bath, steam chamber, or ambient humidity). A catalyst, often a tin compound, is

required to accelerate the reaction. The moisture hydrolyzes the alkoxy or siloxy groups on

the silane to form reactive silanol groups (-Si-OH). These silanol groups then condense with

each other to form stable siloxane bridges (-Si-O-Si-) between the polymer chains, creating a

three-dimensional crosslinked network.

This crosslinking imparts thermoset properties to the material, improving its performance at

elevated temperatures.

Visualized Workflow: Polymer Crosslinking
The following diagram illustrates the logical workflow of using a silane, such as

Tetrakis(dimethylsiloxy)silane, as a crosslinking agent for polymers.

Step 1: Grafting

Step 2: Moisture Curing
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Caption: General workflow for silane crosslinking of polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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